Cas no 1261493-22-4 (2-Bromo-5-hydroxybenzothiazole)
2-Bromo-5-hydroxybenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromobenzo[d]thiazol-5-ol
- 2-bromo-5-hydroxybenzothiazole
- FCH1374079
- AK475205
- AX8263796
- 2-Bromo-5-hydroxybenzothiazole
-
- Inchi: 1S/C7H4BrNOS/c8-7-9-5-3-4(10)1-2-6(5)11-7/h1-3,10H
- InChI Key: DVKCSKREVCNXIP-UHFFFAOYSA-N
- SMILES: BrC1=NC2C=C(C=CC=2S1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- XLogP3: 3.3
- Topological Polar Surface Area: 61.4
2-Bromo-5-hydroxybenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011843-50mg |
2-Bromo-5-hydroxybenzothiazole |
1261493-22-4 | 50mg |
$ 245.00 | 2022-06-07 | ||
| TRC | B011843-100mg |
2-Bromo-5-hydroxybenzothiazole |
1261493-22-4 | 100mg |
$ 405.00 | 2022-06-07 | ||
| Chemenu | CM381460-1g |
2-bromo-1,3-benzothiazol-5-ol |
1261493-22-4 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Alichem | A051000029-250mg |
2-Bromo-5-hydroxybenzothiazole |
1261493-22-4 | 98% | 250mg |
$761.42 | 2023-09-03 | |
| Alichem | A051000029-500mg |
2-Bromo-5-hydroxybenzothiazole |
1261493-22-4 | 98% | 500mg |
$1143.54 | 2023-09-03 | |
| Alichem | A051000029-1g |
2-Bromo-5-hydroxybenzothiazole |
1261493-22-4 | 98% | 1g |
$2025.77 | 2023-09-03 | |
| A2B Chem LLC | BA14196-10g |
2-Bromobenzo[d]thiazol-5-ol |
1261493-22-4 | 10g |
$3383.00 | 2024-04-20 |
2-Bromo-5-hydroxybenzothiazole Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-Bromo-5-hydroxybenzothiazole
Introduction to 2-Bromo-5-hydroxybenzothiazole (CAS No. 1261493-22-4)
2-Bromo-5-hydroxybenzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1261493-22-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug design. The structural features of 2-Bromo-5-hydroxybenzothiazole, particularly the presence of both bromine and hydroxyl substituents, make it a versatile scaffold for synthetic chemistry and pharmacological exploration.
The benzothiazole core is a fused ring system consisting of a benzene ring linked to a thiazole ring, which contains sulfur and nitrogen atoms. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The bromine atom at the 2-position and the hydroxyl group at the 5-position are key functional groups that modulate the reactivity and biological activity of 2-Bromo-5-hydroxybenzothiazole. These substituents provide handles for further chemical modification, enabling the synthesis of derivatives with tailored properties.
In recent years, 2-Bromo-5-hydroxybenzothiazole has been studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its role as an intermediate in the synthesis of bioactive molecules. The bromine atom, in particular, serves as a convenient site for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are widely used in constructing complex organic molecules. These reactions allow for the introduction of diverse functional groups, leading to libraries of compounds with potential pharmacological activity.
The hydroxyl group in 2-Bromo-5-hydroxybenzothiazole also plays a crucial role in its chemical behavior. It can participate in hydrogen bonding interactions, affecting both the solubility and binding affinity of the compound. Additionally, the hydroxyl group can be oxidized or reduced, providing further opportunities for chemical diversification. These properties make 2-Bromo-5-hydroxybenzothiazole a valuable building block for medicinal chemists seeking to develop new drugs.
Recent studies have highlighted the biological activity of 2-Bromo-5-hydroxybenzothiazole and its derivatives. For instance, researchers have explored its potential as an antimicrobial agent. The benzothiazole scaffold is known to exhibit activity against a range of microorganisms, including bacteria and fungi. The presence of both bromine and hydroxyl groups may enhance these antimicrobial properties by improving cell membrane permeability or interfering with essential metabolic pathways.
Another area of interest is the anticancer potential of 2-Bromo-5-hydroxybenzothiazole derivatives. Benzothiazole-based compounds have shown promise in inhibiting tumor growth by targeting specific enzymes or signaling pathways involved in cancer progression. The bromine atom can be used to link 2-Bromo-5-hydroxybenzothiazole to other molecules that can selectively bind to cancer cells or inhibit key enzymes such as kinases or proteases. This approach has led to the development of several lead compounds that are currently being evaluated in preclinical studies.
The compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, 2-Bromo-5-hydroxybenzothiazole derivatives may offer therapeutic benefits. Early studies suggest that these compounds can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.
In addition to its pharmaceutical applications, 2-Bromo-5-hydroxybenzothiazole has found utility in materials science. The unique electronic properties of benzothiazole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored using 2-Bromo-5-hydroxybenzothiazole as a precursor in synthesizing materials with enhanced charge transport capabilities or luminescent properties.
The synthesis of 2-Bromo-5-hydroxybenzothiazole typically involves multi-step organic reactions starting from commercially available precursors such as thiourea and bromobenzene derivatives. The hydroxyl group can be introduced through nucleophilic substitution or oxidation reactions, while the bromine atom can be incorporated via electrophilic aromatic substitution or cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce high-purity samples of 2-Bromo-5-hydroxybenzothiazole, facilitating its use in research and development.
The safety profile of 2-Bromo-5-hydroxybenzothiazole is another important consideration. While preliminary studies suggest that it is generally well-tolerated at moderate doses, further research is needed to fully understand its toxicological properties. Standard safety protocols should be followed when handling this compound in laboratory settings, including proper ventilation and personal protective equipment.
In conclusion, 2-Bromo-5-hydroxybenzothiazole (CAS No. 1261493-22-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug discovery and material design. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.
1261493-22-4 (2-Bromo-5-hydroxybenzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)